(3E)-2-amino-4-(5-nitrothiophen-2-yl)buta-1,3-diene-1,1,3-tricarbonitr ile
(3E)-2-amino-4-(5-nitrothiophen-2-yl)buta-1,3-diene-1,1,3-tricarbonitr ile
Brand Name:
Vulcanchem
CAS No.:
179951-64-5
VCID:
VC0222791
InChI:
InChI=1S/C11H5N5O2S/c12-4-7(11(15)8(5-13)6-14)3-9-1-2-10(19-9)16(17)18/h1-3H,15H2/b7-3+
SMILES:
C1=C(SC(=C1)[N+](=O)[O-])C=C(C#N)C(=C(C#N)C#N)N
Molecular Formula:
C11H5N5O2S
Molecular Weight:
271.26 g/mol
(3E)-2-amino-4-(5-nitrothiophen-2-yl)buta-1,3-diene-1,1,3-tricarbonitr ile
CAS No.: 179951-64-5
Main Products
VCID: VC0222791
Molecular Formula: C11H5N5O2S
Molecular Weight: 271.26 g/mol
| CAS No. | 179951-64-5 |
|---|---|
| Product Name | (3E)-2-amino-4-(5-nitrothiophen-2-yl)buta-1,3-diene-1,1,3-tricarbonitr ile |
| Molecular Formula | C11H5N5O2S |
| Molecular Weight | 271.26 g/mol |
| IUPAC Name | (3Z)-2-amino-4-(5-nitrothiophen-2-yl)buta-1,3-diene-1,1,3-tricarbonitrile |
| Standard InChI | InChI=1S/C11H5N5O2S/c12-4-7(11(15)8(5-13)6-14)3-9-1-2-10(19-9)16(17)18/h1-3H,15H2/b7-3+ |
| Standard InChIKey | NKVYIIASCYUJOP-XVNBXDOJSA-N |
| Isomeric SMILES | C1=C(SC(=C1)[N+](=O)[O-])/C=C(\C#N)/C(=C(C#N)C#N)N |
| SMILES | C1=C(SC(=C1)[N+](=O)[O-])C=C(C#N)C(=C(C#N)C#N)N |
| Canonical SMILES | C1=C(SC(=C1)[N+](=O)[O-])C=C(C#N)C(=C(C#N)C#N)N |
| Synonyms | (3E)-2-amino-4-(5-nitrothiophen-2-yl)buta-1,3-diene-1,1,3-tricarbonitr ile |
| PubChem Compound | 6366737 |
| Last Modified | Nov 11 2021 |
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